Cas no 122079-36-1 (Spiro[3H-2,1-benzoxathiole-3,7'-[7H]dibenzo[c,h]xanthene]-3',11'-diol,1,1-dioxide)

• Product Name: Spiro[3H-2,1-benzoxathiole-3,7'-[7H]dibenzo[c,h]xanthene]-3',11'-diol,1,1-dioxide
• CAS No: 122079-36-1
• MF: C₂₇H₁₆O₆S
• MW: 468.477346420288
• CID: 204686
• PubChem ID: 129589
• Update Time: 2025-04-19

Spiro[3H-2,1-benzoxathiole-3,7'-[7H]dibenzo[c,h]xanthene]-3',11'-diol,1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• Spiro[3H-2,1-benzoxathiole-3,7'-[7H]dibenzo[c,h]xanthene]-3',11'-diol,1,1-dioxide
• Vita Blue
• Spiro(3H-2,1-benzoxathiole-3,7'-(7H)dibenzo(c,h)xanthene)-3',11'-diol, 1,1-dioxide
• spiro[2,1-benzoxathiole-3,7'-dibenzo[c,h]xanthene]-3',11'-diol 1,1-dioxide
• 122079-36-1
• 1,1-dioxospiro[2,1lambda6-benzoxathiole-3,13'-2-oxapentacyclo[12.8.0.03,12.04,9.017,22]docosa-1(14),3(12),4(9),5,7,10,15,17(22),18,20-decaene]-7',19'-diol
• 3',11'-Dihydroxy-1H-spiro[2,1-benzoxathiole-3,7'-dibenzo[c,h]xanthene]-1,1-dione
• DTXSID80924073

• Inchi： 1S/C27H16O6S/c28-17-7-9-19-15(13-17)5-11-22-25(19)32-26-20-10-8-18(29)14-16(20)6-12-23(26)27(22)21-3-1-2-4-24(21)34(30,31)33-27/h1-14,28-29H
• InChI Key： GNJZTWSDPQEIRS-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C2(C3C=CC4C=C(C=CC=4C=3OC3C4C=CC(=CC=4C=CC2=3)O)O)O1)(=O)=O

Computed Properties

• Exact Mass: 468.06678
• Monoisotopic Mass: 468.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 0
• Complexity: 857
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.67
• Boiling Point: 756.2°Cat760mmHg
• Flash Point: 411.2°C
• Refractive Index: 1.873
• PSA: 93.06